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Compound of Interest

Compound Name: Diketene

Cat. No.: B1670635 Get Quote

This document provides critical safety, handling, and disposal information for laboratory

professionals working with diketene. Adherence to these guidelines is essential for ensuring

personal safety and operational integrity. Diketene is a highly reactive, flammable, and toxic

liquid that poses significant health risks upon exposure.[1][2]

Priority Hazard Assessment
Diketene presents multiple hazards requiring stringent safety controls:

High Flammability: Diketene is a flammable liquid with a flash point of 33°C, forming

explosive vapor-air mixtures.[3][4] Vapors can travel to an ignition source and flash back.[1]

Extreme Toxicity: It is classified as a poison inhalation hazard and may be fatal if inhaled.[1]

[2][5]

Severe Irritation and Burns: Direct contact can cause severe irritation and burns to the skin

and eyes, with the potential for lasting eye damage.[1][2] Inhalation irritates the nose, throat,

and lungs, leading to coughing, wheezing, and shortness of breath.[1][3]

Reactivity and Polymerization: It reacts violently with water and can undergo hazardous

polymerization when exposed to heat, acids, alkalis, or amines.[1][3]

Exposure Limits and Guidelines
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While no official occupational exposure limits have been established by OSHA or NIOSH, other

organizations have provided emergency response guidelines.[1] These values underscore the

need for stringent engineering controls and personal protective equipment to minimize any

potential exposure.
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Parameter Value
Exposure
Duration

Issuing
Organization

Notes

IDLH

(Immediately

Dangerous to

Life or Health)

7.6 ppm 30 minutes CDC/NIOSH

Based on animal

lethality data, this

value represents

an exposure that

is likely to cause

death or

immediate or

delayed

permanent

adverse health

effects.[6]

AEGL-3 (Acute

Exposure

Guideline Level

3)

3 ppm 60 minutes U.S. EPA

The airborne

concentration

above which it is

predicted that the

general

population could

experience life-

threatening

health effects or

death.[7]

AEGL-2 (Acute

Exposure

Guideline Level

2)

1 ppm 60 minutes U.S. EPA The airborne

concentration

above which it is

predicted that the

general

population could

experience

irreversible or

other serious,

long-lasting

adverse health

effects or an
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impaired ability

to escape.[7]

ERPG-3

(Emergency

Response

Planning

Guideline 3)

20 ppm 60 minutes AIHA

The maximum

airborne

concentration

below which it is

believed that

nearly all

individuals could

be exposed for

up to 1 hour

without

experiencing or

developing life-

threatening

health effects.[4]

ERPG-2

(Emergency

Response

Planning

Guideline 2)

5 ppm 60 minutes AIHA

The maximum

airborne

concentration

below which it is

believed that

nearly all

individuals could

be exposed for

up to 1 hour

without

experiencing or

developing

irreversible or

other serious

health effects or

symptoms which

could impair an

individual's ability

to take protective

action.[4]
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ERPG-1

(Emergency

Response

Planning

Guideline 1)

1 ppm 60 minutes AIHA

The maximum

airborne

concentration

below which it is

believed that

nearly all

individuals could

be exposed for

up to 1 hour

without

experiencing

other than mild

transient adverse

health effects or

perceiving a

clearly defined,

objectionable

odor.[4]

Operational Plan: Handling and Storage
A systematic approach is mandatory for handling diketene. The following workflow outlines the

required engineering controls, personal protective equipment, and procedural steps.
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1. Pre-Operation

2. Active Handling

3. Post-Operation

Preparation Phase

Verify Engineering Controls
(Fume Hood, Ventilation, Emergency Shower/Eyewash)

Step 1

Don Appropriate PPE

Step 2

Retrieve from Cold Storage
(2-8°C)

Step 3

Handling & Use Phase

Use in Ventilated Area
(Ground/Bond Containers, No Ignition Sources)

Post-Handling Phase

Return to Cold Storage
(Tightly Sealed)

Decontaminate Work Area

Dispose of Waste
(Hazardous Waste Protocols)

Remove PPE

Click to download full resolution via product page

Procedural workflow for the safe handling of diketene.
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Experimental Protocol: Step-by-Step Guidance
1. Engineering and Administrative Controls (Pre-Handling)

Ventilation: All work with diketene must be conducted in a certified chemical fume hood with

sufficient local exhaust ventilation.[1]

Emergency Equipment: Ensure immediate access to a fully functional emergency shower

and eyewash station.[1]

Ignition Sources: Prohibit all sources of ignition, including open flames, sparks, and hot

surfaces, from the handling area.[1][2][3] Use only explosion-proof electrical equipment and

non-sparking tools.[2][3]

Training: Personnel must be thoroughly trained on the hazards of diketene and the proper

handling and emergency procedures before commencing work.[1]

2. Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required at all times when handling diketene. Workplace

controls are always preferable to relying solely on PPE.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1670635?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/0732.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0732.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0732.pdf
https://www.echemi.com/sds/acetyl-ketene-pd20170222144620688.html
https://www.chemicalbook.com/msds/ketene.pdf
https://www.echemi.com/sds/acetyl-ketene-pd20170222144620688.html
https://www.chemicalbook.com/msds/ketene.pdf
https://www.benchchem.com/product/b1670635?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/0732.pdf
https://www.benchchem.com/product/b1670635?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/0732.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Eye/Face Protection

Indirect-vent, splash and

impact-resistant chemical

goggles combined with a full-

face shield.[1][8][9]

Protects against severe eye

irritation and chemical burns

from splashes.[1]

Hand Protection
Chemical-resistant gloves.[8]

[9]

Prevents skin contact, which

can cause severe irritation and

burns.[1] The specific glove

material should be selected

based on the manufacturer's

resistance data for diketene.[1]

Body Protection

Chemical-resistant suit or

apron, footwear, and headgear

as appropriate.[1][8]

Protects against skin contact

and contamination of personal

clothing.[1]

Respiratory Protection

For routine use with proper

engineering controls: An air-

purifying full-face respirator

with multi-purpose combination

(US) or ABEK (EU) cartridges

may be used.[8][9] For

potential overexposure or

failure of engineering controls:

A MSHA/NIOSH-approved

supplied-air respirator with a

full facepiece operated in a

positive-pressure mode is

required.[1][8][10]

Protects against inhalation of

toxic vapors, which can be

fatal.[1][5]

3. Storage Protocol

Temperature: Store containers in a cool, dry, well-ventilated, and fireproof area, preferably in

a refrigerator at temperatures between 2°C and 8°C.[11]
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Containers: Keep in tightly closed, properly labeled containers.[1][8] Ground and bond all

metal containers during transfer to prevent static discharge.[1][10]

Incompatibilities: Segregate from incompatible materials, including strong acids, strong

bases, oxidizing agents, alcohols, amines, and especially water.[1][11]

Disposal and Emergency Plan
Spill Response Protocol

Evacuate: Immediately evacuate all personnel not wearing appropriate protective equipment

from the spill area.[1] Isolate the area for at least 50 meters (150 feet) in all directions.[7]

Eliminate Ignition Sources: Remove all heat and ignition sources from the vicinity.[1][7]

Contain Spill: Stop the leak if it can be done without risk.[7]

Absorb: Cover the spill with a non-combustible, inert absorbent material such as activated

charcoal, sand, or earth.[1][2][7] Do not use combustible materials like sawdust. Avoid direct

contact with water.[2]

Collect: Use clean, non-sparking tools to collect the absorbed material and place it into

sealable, labeled containers for disposal.[1][7]

Ventilate and Clean: Ventilate the area thoroughly and wash the spill site after the material

has been completely removed.[1]

Waste Disposal Plan

Classification: Diketene and materials contaminated with it must be treated as hazardous

waste.[1]

Procedure: Dispose of waste in sealed, properly labeled containers.[2] Disposal must be

carried out by a licensed waste disposal contractor in strict accordance with all federal, state,

and local regulations.[2] Burning in a chemical incinerator equipped with an afterburner and

scrubber is a potential disposal method.[8] Do not dispose of diketene into sewers, as this

can create an explosion hazard.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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